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Compound of Interest

Compound Name: 2-Chloro-N,N-diphenylacetamide

Cat. No.: B1361505

An In-depth Technical Guide on 2-Chloro-N,N-diphenylacetamide

This guide provides a comprehensive overview of the chemical properties of 2-Chloro-N,N-
diphenylacetamide, including its molecular weight and formula. It is intended for researchers,
scientists, and professionals in the field of drug development.

Chemical Properties

2-Chloro-N,N-diphenylacetamide is a chemical compound with the molecular formula
C14H12CINO.[1][2] Its molecular weight is 245.70 g/mol .[1][2]

Property Value
Molecular Formula C14H12CINO
Molecular Weight 245.70 g/mol

Experimental Protocols

Synthesis of 2-Chloro-N,N-diphenylacetamide[3]

A common method for the synthesis of 2-Chloro-N,N-diphenylacetamide involves the reaction
of diphenylamine with chloroacetyl chloride.

Materials:
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o Diphenylamine (0.04 M)

e Toluene (200 ml)

e Chloroacetyl chloride (0.04 M)

e Crushed ice

o Cold water

e Ethanol

Procedure:

Dissolve diphenylamine in toluene.

e Add chloroacetyl chloride to the solution.

e Reflux the reaction mixture for 4 hours.

e Pour the mixture into crushed ice.

» Allow the product to precipitate overnight.

« Filter the precipitate.

e Wash the precipitate with cold water.

e Dry the precipitate.

o Recrystallize the product from ethanol.

Logical Relationship Diagram

The following diagram illustrates the connection between the chemical compound and its

fundamental properties.
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Molecular Formula: C1aH12CINO Molecular Weight: 245.70 g/mol
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Caption: Relationship between 2-Chloro-N,N-diphenylacetamide and its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361505#2-chloro-n-n-diphenylacetamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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